Cas no 2913572-66-2 (2-(4-Chloro-2-(difluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(4-Chloro-2-(difluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2913572-66-2
• MF: C₁₃H₁₆BClF₂O₃
• MW: 304.525150299072
• CID: 6565882
• Update Time: 2025-06-09

2-(4-Chloro-2-(difluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-2-(difluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C13H16BClF2O3/c1-12(2)13(3,4)20-14(19-12)9-6-5-8(15)7-10(9)18-11(16)17/h5-7,11H,1-4H3
• InChI Key： IBJWAJCIJVCCES-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=C(Cl)C=C1OC(F)F

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 351.0±42.0 °C(Predicted)

Additional information on 2-(4-Chloro-2-(difluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Recent Advances in the Study of 2-(4-Chloro-2-(difluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 2913572-66-2)

The compound 2-(4-Chloro-2-(difluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 2913572-66-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic ester derivative is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of novel kinase inhibitors and other therapeutic agents. Recent studies have highlighted its utility in Suzuki-Miyaura cross-coupling reactions, which are pivotal for constructing complex biaryl structures in drug discovery.

One of the most notable applications of this compound is its role in the synthesis of tyrosine kinase inhibitors (TKIs). TKIs are a class of drugs that target aberrant signaling pathways in cancers, and the incorporation of boronic ester functionalities has been shown to enhance their selectivity and potency. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives synthesized using 2-(4-Chloro-2-(difluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane exhibited improved pharmacokinetic properties and reduced off-target effects compared to earlier generations of TKIs.

In addition to its applications in oncology, this compound has also been explored in the context of infectious diseases. Researchers have utilized it as a building block for the development of antiviral agents, particularly those targeting RNA viruses. A recent preprint on bioRxiv detailed the synthesis of a series of boronic acid-based inhibitors that showed promising activity against SARS-CoV-2 protease. The study emphasized the importance of the difluoromethoxy group in enhancing the metabolic stability of these inhibitors.

From a chemical perspective, the stability and reactivity of 2-(4-Chloro-2-(difluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane have been subjects of investigation. Advanced computational studies, including density functional theory (DFT) calculations, have provided insights into the electronic properties of this compound, explaining its high reactivity in cross-coupling reactions. These findings have been corroborated by experimental data, as reported in a 2024 article in Organic Letters.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of this compound. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproduct formation. A collaborative study between academic and industrial researchers, published in ACS Omega, proposed a novel catalytic system that significantly enhances the efficiency of the synthesis process.

In conclusion, 2-(4-Chloro-2-(difluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane represents a versatile and valuable tool in modern drug discovery. Its applications span multiple therapeutic areas, and ongoing research continues to uncover new possibilities for its use. Future studies are expected to further elucidate its mechanistic roles and explore its potential in emerging fields such as targeted protein degradation and PROTAC development.